Cas no 852228-16-1 (1-Piperazinecarboximidamide,4-(2-chlorophenyl)-, hydriodide (1:1))

• Product Name: 1-Piperazinecarboximidamide,4-(2-chlorophenyl)-, hydriodide (1:1)
• CAS No: 852228-16-1
• MF: C₁₁H₁₆ClIN₄
• MW: 366.629013061523
• MDL: MFCD07368566
• CID: 717146
• Update Time: 2026-04-29

1-Piperazinecarboximidamide,4-(2-chlorophenyl)-, hydriodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboximidamide,4-(2-chlorophenyl)-, hydriodide (1:1)
• 4-(2-CHLOROPHENYL)PIPERAZINE-1-CARBOXIMIDAMIDE HYDROIODIDE

• MDL： MFCD07368566
• Inchi： InChI=1S/C11H15ClN4.HI/c12-9-3-1-2-4-10(9)15-5-7-16(8-6-15)11(13)14;/h1-4H,5-8H2,(H3,13,14);1H
• InChI Key： BYKDWRMBBKXNMG-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)Cl)N2CCN(CC2)C(=N)N.I

Computed Properties

• Exact Mass: 366.01100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 41 °C
• Boiling Point: 416.7°C at 760 mmHg
• Flash Point: 205.8°C
• PSA: 56.35000
• LogP: 3.15660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-Piperazinecarboximidamide,4-(2-chlorophenyl)-, hydriodide (1:1)

Introduction to 1-Piperazinecarboximidamide, 4-(2-chlorophenyl)-, hydriodide (1:1) (CAS No. 852228-16-1)

1-Piperazinecarboximidamide, 4-(2-chlorophenyl)-, hydriodide (1:1) (CAS No. 852228-16-1) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(2-Chlorophenyl)piperazine-1-carboximidamide hydroiodide, has been the subject of numerous studies due to its potential therapeutic applications and unique chemical properties.

The structure of 4-(2-Chlorophenyl)piperazine-1-carboximidamide hydroiodide is characterized by a piperazine ring linked to a carboximidamide group and a 2-chlorophenyl substituent. The presence of the hydroiodide salt form ensures solubility and stability, making it suitable for various experimental and clinical applications. The compound's molecular formula is C₁₃H₁₆ClN₄I, with a molecular weight of approximately 337.75 g/mol.

In recent years, 4-(2-Chlorophenyl)piperazine-1-carboximidamide hydroiodide has gained attention for its potential as a modulator of various biological pathways. Research has shown that this compound can interact with specific receptors and enzymes, making it a valuable tool in the study of neurological disorders, inflammation, and cancer. For instance, studies have demonstrated its ability to modulate serotonin receptors, which are crucial in the regulation of mood and behavior.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the pharmacological profile of 4-(2-Chlorophenyl)piperazine-1-carboximidamide hydroiodide. The researchers found that the compound exhibited potent activity against serotonin receptor subtypes 5-HT_2A and 5-HT₇. This activity suggests potential applications in the treatment of conditions such as depression, anxiety, and schizophrenia. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and low toxicity.

In addition to its role in modulating serotonin receptors, 4-(2-Chlorophenyl)piperazine-1-carboximidamide hydroiodide has shown promise in anti-inflammatory research. A study published in the Journal of Inflammation Research in 2022 reported that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it could be a potential candidate for the development of new anti-inflammatory drugs.

The potential anticancer properties of 4-(2-Chlorophenyl)piperazine-1-carboximidamide hydroiodide have also been explored. A preclinical study conducted by a team at the National Cancer Institute found that the compound exhibited selective cytotoxicity against several cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of specific signaling pathways.

The synthesis of 4-(2-Chlorophenyl)piperazine-1-carboximidamide hydroiodide involves several well-established chemical reactions. The key steps include the formation of the piperazine ring, introduction of the 2-chlorophenyl substituent, and subsequent conversion to the carboximidamide group. The final step involves treating the intermediate with hydrogen iodide to form the hydroiodide salt. This synthetic route ensures high yields and purity, making it suitable for large-scale production.

In conclusion, 4-(2-Chlorophenyl)piperazine-1-carboximidamide hydroiodide (CAS No. 852228-16-1) is a versatile compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms and applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of complex diseases.